Cas no 2172365-89-6 (2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine)

• Product Name: 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• CAS No: 2172365-89-6
• MF: C₁₀H₁₆ClNO₂S
• MW: 249.75754070282
• CID: 5930504
• PubChem ID: 165959388
• Update Time: 2025-11-01

2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine
• EN300-1289862
• 2-(2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethoxy)propan-1-amine
• 2172365-89-6

• Inchi： 1S/C10H16ClNO2S/c1-8(6-12)13-4-5-15-7-9-2-3-10(11)14-9/h2-3,8H,4-7,12H2,1H3
• InChI Key： VFILBFXMUPQQFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCOC(C)CN)O1

Computed Properties

• Exact Mass: 249.0590276g/mol
• Monoisotopic Mass: 249.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.7Ų

Additional information on 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine

Introduction to 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine (CAS No. 2172365-89-6)

2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2172365-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a propan-1-amine backbone functionalized with an ethoxy group and a sulfur-containing moiety linked to a chlorofuran ring. The unique arrangement of these functional groups imparts distinct chemical properties and potential biological activities, making it a subject of intense study in drug discovery and development.

The 5-chlorofuran-2-yl substituent in the molecule is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can influence the reactivity and binding affinity of the compound. This structural feature is often exploited in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents. The presence of a methylsulfanyl group further enhances the compound's versatility, enabling interactions with various biological targets such as enzymes and receptors. Such structural motifs are frequently explored in the design of novel drugs aimed at treating a wide range of diseases.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways, which are implicated in numerous chronic diseases, including autoimmune disorders, cardiovascular diseases, and cancer. The 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine structure presents an intriguing candidate for such applications due to its ability to interact with key signaling molecules involved in inflammation. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

Moreover, the propan-1-amine moiety is a common structural element found in many bioactive molecules, known for its ability to enhance oral bioavailability and metabolic stability. This feature makes 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine a promising candidate for further development into a drug candidate. The compound's solubility profile, which is influenced by its polar functional groups, also plays a crucial role in determining its pharmacokinetic behavior. Optimizing solubility while maintaining structural integrity is a key consideration in pharmaceutical design.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the potential binding interactions between 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine and target proteins. These studies have revealed that the compound may bind effectively to several therapeutic targets, including kinases and transcription factors, which are involved in cellular signaling pathways relevant to disease progression.

The synthesis of 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, alkylation processes, and sulfuration reactions, each contributing to the formation of the final structure. The use of advanced synthetic methodologies has allowed researchers to optimize reaction pathways, reducing side products and improving overall efficiency.

In addition to its potential therapeutic applications, 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine has also been explored for its role as an intermediate in the synthesis of more complex molecules. Its structural versatility allows it to serve as a building block for designing derivatives with enhanced biological activity or improved pharmacokinetic properties. Such derivatives may offer new treatment options for patients suffering from various medical conditions.

The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers and industry professionals. Ongoing studies on 2-(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethoxy)propan-1-amine are being conducted in both academic laboratories and pharmaceutical companies with the aim of translating preclinical findings into clinical trials. These efforts are supported by funding agencies and regulatory bodies that recognize the importance of innovation in drug discovery.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The integration of cutting-edge technologies such as artificial intelligence (AI), machine learning (ML), and high-throughput screening has revolutionized the way new drugs are discovered and developed. These tools enable researchers to analyze vast datasets rapidly, identifying promising candidates like 2-(2-{(5-chlorofuran-2-ylmethylsulfanyl}ethoxy)propan -1 -amine that might otherwise remain hidden amidst countless chemical structures.

The future prospects for CAS No. 2172365 - 89 - 6 appear promising, with ongoing research aimed at elucidating its full potential in therapeutic applications. As more data becomes available from preclinical studies, it is likely that this compound will emerge as a valuable tool in addressing unmet medical needs. The collaborative efforts of scientists across various disciplines will be essential in realizing this vision.